Sodium syringate

• Molecular Formula: C9H9NaO5
• Molecular Weight: 220.15 g/mol
• IUPAC Name: sodium;4-hydroxy-3,5-dimethoxybenzoate
• InChI: InChI=1S/C9H10O5.Na/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10;/h3-4,10H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key: PZMRMUOIKLGCDL-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C(=O)[O-].[Na+]

Description

Sodium syringate is an organic sodium salt comprising equal numbers of sodium and syringate ions. It contains a syringate.

Scientific Research Applications

Pharmacological and Industrial Importance of Syringic Acid (SA) Syringic acid (SA), a phenolic compound related to sodium syringate, showcases significant therapeutic and industrial applications. Its occurrence in fruits and vegetables and synthesis via the shikimic acid pathway in plants underline its natural abundance and accessibility. SA exhibits a wide therapeutic range, including the prevention of diabetes, cardiovascular diseases (CVDs), cancer, and cerebral ischemia. Its antioxidant, antimicrobial, anti-inflammatory, antiendotoxic, neuroprotective, and hepatoprotective activities are notable, primarily due to the presence of methoxy groups that enhance its antioxidant capacity. These properties not only provide a foundation for its biomedical applications but also extend its utility to industrial processes such as bioremediation, photocatalytic ozonation, and enzyme-catalyzed reactions, emphasizing its dual significance in health and industry applications Cheemanapalli Srinivasulu et al., 2018.

Electrolytes for Sodium-ion Batteries this compound's relevance extends into the realm of sodium-ion batteries, a promising alternative for large-scale electric energy storage, especially beneficial for renewable energy and smart grids. The exploration of electrode materials and electrolytes for these batteries is critical. Research emphasizes the search for suitable electrode and electrolyte materials, facing challenges yet showing promise for low-cost, long-life sodium-ion batteries suitable for extensive energy storage systems Huilin Pan, Yong‐Sheng Hu, Liquan Chen, 2013.

Sodium and Blood Pressure Monitoring The application of sodium in medical diagnostics, particularly in sodium-based MRI, underscores its role in unveiling critical information about human metabolism and pathology. Sodium MRI, by focusing on the distribution of intra- and extracellular sodium, offers insights into cellular health and disease states, especially in the brain. This technique, despite challenges related to sensitivity and relaxation times, provides a non-invasive means to assess metabolic and physiological changes, highlighting sodium's indispensable role in medical imaging and diagnostics N. Shah, W. Worthoff, K. Langen, 2016.